Cas no 34376-54-0 (1,4-Diazepan-5-one)

• Product Name: 1,4-Diazepan-5-one
• CAS No: 34376-54-0
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD00766804
• CID: 54232
• PubChem ID: 2737264
• Update Time: 2025-04-18

1,4-Diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazepan-5-one
• Homopiperazin-5-one
• [1,4]DIAZEPAN-5-ONE
• 2,3,6,7-Tetrahydro-(1H)-1,4-diazepin-5-(4H)-one
• 2,3,4,5,6,7-hexahydro-1H-1,4-diazepin-5-one
• 2,3,6,7-Tetrahydro-(1H)-1,4-diazepin-5(4H)-one
• 5-homopiperazinone
• tetrahydro-1,4-diazepin-5-one
• 1,4-Diazepan-5-one, AldrichCPR
• J-503978
• SCHEMBL89391
• Peakdale1_000765
• AB00982368-01
• DTXSID50371954
• AB07054
• AKOS000122805
• HMS520C17
• 5H-1,4-DIAZEPIN-5-ONE, HEXAHYDRO-
• BCP32302
• 2,3,6,7-Tetrahydro-1H-1,4-diazepin-5(4H)-one
• hexahydro-1H-1,4-diazepin-5-one
• MFCD00766804
• EN300-30392
• ZH0040
• PS-6164
• FT-0639186
• A6051
• 34376-54-0
• QPPLBCQXWDBQFS-UHFFFAOYSA-N
• CS-W011246
• 1,4-Diazepan-5-one;Homopiperazin-5-one
• SY075066
• AM85736
• [1,4]-diazepan-5-one
• DB-013174

• MDL： MFCD00766804
• Inchi： 1S/C5H10N2O/c8-5-1-2-6-3-4-7-5/h6H,1-4H2,(H,7,8)
• InChI Key： QPPLBCQXWDBQFS-UHFFFAOYSA-N
• SMILES： O=C1CCNCCN1

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.2
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.012
• Melting Point: 65-68
• Boiling Point: 308.8°C at 760 mmHg
• Flash Point: 159.6°C
• PSA: 41.13000
• LogP: -0.24650
• Solubility: Not determined

1,4-Diazepan-5-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：HYGROSCOPIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives